(Z)-6-hydroxy-7-(morpholinomethyl)-2-(2,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-7-(morpholin-4-ylmethyl)-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C23H25NO7/c1-27-18-12-20(29-3)19(28-2)10-14(18)11-21-22(26)15-4-5-17(25)16(23(15)31-21)13-24-6-8-30-9-7-24/h4-5,10-12,25H,6-9,13H2,1-3H3/b21-11-
• InChI Key: LXDKQMKCQJJULM-NHDPSOOVSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCOCC4)OC)OC
• Isomeric SMILES: COC1=CC(=C(C=C1/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCOCC4)OC)OC
• Molecular Formula: C23H25NO7
• Molecular Weight: 427.4 g/mol

Description

(Z)-6-hydroxy-7-(morpholinomethyl)-2-(2,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H25NO7 and its molecular weight is 427.453. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The benzofuran scaffold in this compound has been investigated for its potential as an anticancer agent. Researchers have found that it exhibits cytotoxic effects against cancer cells by interfering with cell division and inducing apoptosis. .

Antioxidant Properties

The hydroxy and methoxy groups in the structure contribute to its antioxidant activity. As a free radical scavenger, it helps protect cells from oxidative stress and prevents cellular damage. .

Anti-inflammatory Effects

Studies have shown that this compound possesses anti-inflammatory properties. .

Neuroprotective Potential

The benzofuran core has attracted attention in neurobiology. Researchers explore its neuroprotective effects against neurodegenerative diseases such as Alzheimer’s and Parkinson’s. .

Antimicrobial Activity

The morpholinomethyl group contributes to the compound’s antimicrobial properties. It has demonstrated efficacy against bacteria, fungi, and even drug-resistant strains. .

Chemical Biology and Drug Design

Given its unique structure, this compound serves as an interesting scaffold for chemical biology studies. Medicinal chemists explore its modification to create derivatives with improved properties. .